Cas no 833-55-6 ( )

• Product Name: &nbsp
• CAS No: 833-55-6
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 882492
• PubChem ID: 276578
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-phenylheptanedinitrile
• NSC-124720
• DTXSID40298626
• NSC124720
• 833-55-6
•  

• Inchi： 1S/C13H14N2/c14-10-4-8-13(9-5-11-15)12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-9H2
• InChI Key： VHFZOLRQKNVYCF-UHFFFAOYSA-N
• SMILES： N#CCCC(C1C=CC=CC=1)CCC#N

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų